Cas no 2136687-48-2 (1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one)

• Product Name: 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one
• CAS No: 2136687-48-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6587150
• PubChem ID: 144269351
• Update Time: 2025-06-09

1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one
• EN300-798927
• 2136687-48-2

• Inchi： 1S/C9H15NO/c1-2-3-4-9(11)8-5-6-10-7-8/h2,8,10H,1,3-7H2/t8-/m1/s1
• InChI Key： CVGOMFMRZNSYAM-MRVPVSSYSA-N
• SMILES： O=C(CCC=C)[C@H]1CNCC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one

Introduction to 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one (CAS No. 2136687-48-2)

1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and potential biological activities. This compound, identified by the CAS number 2136687-48-2, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this compound consists of a pentenone core attached to a pyrrolidine moiety, which is a common motif in bioactive molecules.

The pyrrolidine ring in 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one contributes to its pharmacological properties, making it a valuable scaffold for drug design. Pyrrolidine derivatives are well-known for their versatility in medicinal chemistry, often exhibiting significant interactions with biological targets. The stereochemistry of the pyrrolidine ring, specifically the (3R) configuration, plays a crucial role in determining the compound's biological activity and selectivity.

Recent advancements in the field of drug discovery have highlighted the importance of structurally diverse compounds like 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one. Researchers have been exploring its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The pentenone moiety is particularly interesting as it can serve as a hinge region for binding to target proteins, enhancing the compound's efficacy.

In vitro studies have demonstrated that 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one exhibits promising pharmacological properties. For instance, it has shown inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to modulate biological pathways makes it a candidate for developing novel treatments targeting complex diseases.

The synthesis of 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity, ensuring that the final product meets pharmaceutical standards. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for further research and clinical trials.

One of the most compelling aspects of 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one is its potential as a lead compound for drug development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further optimization. Medicinal chemists are exploring various strategies to enhance its potency, selectivity, and pharmacokinetic properties. These efforts aim to translate preclinical findings into clinical applications, offering new treatment options for patients.

The growing interest in 1-[(3R)-pyrrolidin-3-yl]pent-4-en-1-one underscores the importance of innovative approaches in pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound. By leveraging cutting-edge technologies and interdisciplinary expertise, researchers can accelerate the discovery and development of novel therapeutic agents like 1-[(3R)]-pyrrolidinyl]-pentanone-(CAS No:2136687482).

Future studies on 1-[(3R)]-pyrrolidinyl]-pentanone-(CAS No:2136687482) may also explore its interactions with other biological targets and pathways, providing deeper insights into its therapeutic potential. Additionally, investigating its role in disease models will help validate its clinical relevance and guide future drug development strategies. The compound's unique properties make it a valuable asset in the quest for new treatments across multiple therapeutic areas.

In conclusion, 1-[(3R)]-pyrrolidinyl]-pentanone-(CAS No:2136687482) represents a significant advancement in pharmaceutical chemistry. Its unique structure, stereochemistry, and biological activity position it as a promising candidate for drug development. Continued research and innovation will be key to unlocking its full therapeutic potential and improving patient outcomes.